Cas no 10133-33-2 (Benzo[b]thiophene, 2-nitro-)

• Product Name: Benzo[b]thiophene, 2-nitro-
• CAS No: 10133-33-2
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 1131654
• PubChem ID: 11830017
• Update Time: 2025-04-20

Benzo[b]thiophene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-nitro-
• 2-nitro-1-benzothiophene
• DTXSID50474035
• SCHEMBL848125
• 2-nitrobenzothiophene
• 10133-33-2

• Inchi： 1S/C8H5NO2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5H
• InChI Key： OEEJLOZQSKNWQQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 74.06000
• LogP: 3.33270